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Compound of Interest

3-Bromo-5-
Compound Name:
(trifluoromethyl)benzoic acid

cat. No.: B1278927

Essential Safety and Handling Guide for 3-Bromo-5-
(trifluoromethyl)benzoic Acid

For Researchers, Scientists, and Drug Development Professionals

This guide provides critical safety and logistical information for the handling and disposal of 3-
Bromo-5-(trifluoromethyl)benzoic acid, ensuring the well-being of laboratory personnel and
adherence to safety protocols. The following procedures are designed to offer clear, step-by-
step guidance for safe operation.

Hazard Identification and Classification

3-Bromo-5-(trifluoromethyl)benzoic acid is classified with the following hazards:
 Skin Irritation (Category 2)[1][2]
» Serious Eye Irritation (Category 2)[1][2]

o May cause respiratory irritation (Specific target organ toxicity — single exposure, Category 3)

[1][2]

Signal Word: Warning[1][3]
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Physical and Chemical Properties

A summary of the key physical and chemical properties of 3-Bromo-5-
(trifluoromethyl)benzoic acid is provided in the table below for easy reference.

Property Value

Molecular Formula CsHaBrFs02[1][2]

Molecular Weight 269.02 g/mol [1][2]

Appearance White to light yellow powder or crystal[4]
Melting Point 132.3-132.8 °C[1][5]

Boiling Point 284.3 °C at 760 mmHg[1][5]

Density 1.8 g/cm3[1]

Operational Plan: Safe Handling Protocol

Adherence to the following step-by-step protocol is mandatory when handling 3-Bromo-5-
(trifluoromethyl)benzoic acid.

Engineering Controls and Personal Protective
Equipment (PPE)
» Ventilation: Always handle this compound in a well-ventilated area. For procedures that may

generate dust, use a chemical fume hood.[1][6]

e Eye and Face Protection: Chemical safety goggles are required. A face shield should be
worn in situations with a higher risk of splashing.[7]

» Hand Protection: Wear chemical-resistant gloves (e.g., nitrile rubber). Inspect gloves for any
signs of degradation or puncture before use.

» Body Protection: A lab coat or chemical-resistant apron must be worn. Long-sleeved clothing
is essential to prevent skin contact.[7]
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» Respiratory Protection: If dust formation is unavoidable and engineering controls are
insufficient, a NIOSH-approved respirator for particulates should be used.[7]

A detailed breakdown of the necessary PPE is presented in the table below.

Protection Type Specification

Eye Protection Goggles (European standard - EN 166)[7]
Hand Protection Protective gloves[7]

Skin and Body Protection Long-sleeved clothing[7]

NIOSH/MSHA or European Standard EN
Respiratory Protection 149:2001 approved respirator if exposure limits

are exceeded[7]

Handling Procedure

e Preparation:
o Ensure the work area is clean and uncluttered.
o Confirm that an eyewash station and safety shower are readily accessible.[8]

o Have appropriate spill cleanup materials (e.g., absorbent pads, container for waste)
available.

e Weighing and Transfer:
o Handle as a solid to minimize dust generation.
o If transferring from a larger container, use a scoop or spatula. Avoid creating dust clouds.
o Close the container tightly after use.[1]

e During Use:

o Avoid all personal contact, including inhalation of dust.[9]
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o Do not eat, drink, or smoke in the handling area.[9]

o Wash hands thoroughly after handling.[1]

First Aid Measures

In the event of exposure, immediate action is crucial.

Exposure Route First Aid Procedure

Immediately rinse with plenty of water for at
Eye Contact least 15 minutes, including under the eyelids.

Seek immediate medical attention.[7]

Wash off immediately with plenty of soap and
) water for at least 15 minutes. Remove
Skin Contact . . C .
contaminated clothing. If skin irritation persists,

seek medical attention.[1][7]

Move the person to fresh air. If breathing is
Inhalation difficult, provide oxygen. Seek medical attention

if you feel unwell.[1][7]

Clean mouth with water and drink plenty of
Ingestion water afterward. Do NOT induce vomiting. Seek

medical attention if symptoms occur.[7]

Disposal Plan

Proper disposal of 3-Bromo-5-(trifluoromethyl)benzoic acid and its contaminated materials
is essential to prevent environmental contamination and ensure regulatory compliance.

Waste Segregation and Collection

o Chemical Waste: Collect all solid residues and solutions containing 3-Bromo-5-
(trifluoromethyl)benzoic acid in a designated, properly labeled, and sealed hazardous
waste container.
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o Contaminated Materials: Any materials that have come into contact with the chemical, such
as gloves, absorbent pads, and weighing papers, must also be disposed of as hazardous
waste. Place these in a separate, clearly labeled container.

Disposal Procedure

o Labeling: Ensure all waste containers are clearly labeled with "Hazardous Waste" and the full
chemical name: "3-Bromo-5-(trifluoromethyl)benzoic acid".

o Storage: Store waste containers in a cool, dry, and well-ventilated area, away from
incompatible materials. Keep containers tightly closed.[1]

» Disposal: Dispose of the chemical waste through an approved hazardous waste disposal
facility.[1][10] Do not dispose of down the drain or in regular trash.

Workflow for Safe Handling

The following diagram illustrates the key steps for the safe handling of 3-Bromo-5-
(trifluoromethyl)benzoic acid, from preparation to disposal.
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Caption: Workflow for the safe handling of 3-Bromo-5-(trifluoromethyl)benzoic acid.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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